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Lanostan-1-one Lanostan-1-one
Brand Name: Vulcanchem
CAS No.: 16196-36-4
VCID: VC0092548
InChI: InChI=1S/C30H52O/c1-20(2)10-9-11-21(3)22-14-18-29(7)23-12-13-25-27(4,5)17-16-26(31)30(25,8)24(23)15-19-28(22,29)6/h20-25H,9-19H2,1-8H3/t21-,22-,23-,24+,25+,28-,29+,30-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2(C1(CCC3C2CCC4C3(C(=O)CCC4(C)C)C)C)C
Molecular Formula: C30H52O
Molecular Weight: 428.7 g/mol

Lanostan-1-one

CAS No.: 16196-36-4

Main Products

VCID: VC0092548

Molecular Formula: C30H52O

Molecular Weight: 428.7 g/mol

Lanostan-1-one - 16196-36-4

CAS No. 16196-36-4
Product Name Lanostan-1-one
Molecular Formula C30H52O
Molecular Weight 428.7 g/mol
IUPAC Name (5S,8R,9S,10R,13R,14S,17R)-4,4,10,13,14-pentamethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,5,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-1-one
Standard InChI InChI=1S/C30H52O/c1-20(2)10-9-11-21(3)22-14-18-29(7)23-12-13-25-27(4,5)17-16-26(31)30(25,8)24(23)15-19-28(22,29)6/h20-25H,9-19H2,1-8H3/t21-,22-,23-,24+,25+,28-,29+,30-/m1/s1
Standard InChIKey VROGDMZAHJRJCC-VHORBSQOSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@]2([C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(C(=O)CCC4(C)C)C)C)C
SMILES CC(C)CCCC(C)C1CCC2(C1(CCC3C2CCC4C3(C(=O)CCC4(C)C)C)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2(C1(CCC3C2CCC4C3(C(=O)CCC4(C)C)C)C)C
Synonyms Lanostan-1-one
PubChem Compound 22213479
Last Modified Nov 11 2021
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